
Data Presentation: Physical Properties of
Dipropylene Glycol (Isomer Mixture)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2'-Oxydipropan-2-ol

Cat. No.: B15176971 Get Quote

The following table summarizes the key physical properties of the dipropylene glycol isomer

mixture based on available experimental data. It is important to note that as a mixture, some

properties are reported as a range.

Physical Property Value

Boiling Point 222.2 - 235 °C[3][4][5][6]

Melting Point -40 to -20 °C[4][5][7]

Density 1.020 - 1.023 g/cm³ at 20-25 °C[3][4][5][8]

Refractive Index nD/20: 1.439 - 1.442[8][9]

Viscosity ~107 mPa·s (or cP) at 20 °C[7]

Experimental Protocols
The determination of the physical properties listed above requires precise and standardized

experimental protocols. Below are detailed methodologies for each key experiment.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination is the distillation method.[10]

[11]
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Methodology: Simple Distillation

Apparatus Setup: A distillation flask is filled with a few milliliters of the dipropylene glycol

sample. The flask is connected to a condenser, and a thermometer is positioned so that the

top of the bulb is level with the side arm of the flask leading to the condenser.[10]

Heating: The flask is gently heated. As the liquid boils, the vapor rises and surrounds the

thermometer bulb.

Temperature Reading: The temperature is recorded when it becomes constant. This stable

temperature, at which the liquid and vapor are in equilibrium, is the boiling point.[10]

Pressure Correction: The atmospheric pressure should be recorded as the boiling point

varies with pressure.[11]

Determination of Melting Point
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this occurs over a narrow range. The capillary tube method is

a standard technique for this measurement.[12][13]

Methodology: Capillary Tube Method

Sample Preparation: A small amount of the solidified dipropylene glycol (frozen using a

cooling bath) is ground into a fine powder. This powder is then packed into a capillary tube to

a depth of a few millimeters.[13]

Apparatus Setup: The capillary tube is attached to a thermometer, or placed in a designated

slot in a modern melting point apparatus.[12][14]

Heating: The apparatus is heated slowly, typically at a rate of 1-2 °C per minute, to ensure

thermal equilibrium.[13]

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire solid

has turned into a clear liquid is the end of the melting range.[15]
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Determination of Density
Density is the mass of a substance per unit volume. The pycnometer method is a highly

accurate technique for determining the density of liquids.[16][17]

Methodology: Pycnometer Method

Mass of Empty Pycnometer: A clean and dry pycnometer (a glass flask with a close-fitting

ground glass stopper with a capillary tube through it) is accurately weighed.

Mass of Pycnometer with Sample: The pycnometer is filled with dipropylene glycol, ensuring

no air bubbles are present. The stopper is inserted, and any excess liquid that emerges from

the capillary is carefully wiped off. The filled pycnometer is then weighed.

Volume Determination: The mass of the dipropylene glycol is determined by subtracting the

mass of the empty pycnometer from the mass of the filled pycnometer. The volume of the

pycnometer is determined by repeating the process with a liquid of known density, such as

deionized water.

Calculation: The density of the dipropylene glycol is calculated by dividing the mass of the

sample by the volume of the pycnometer.[17]

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property and is often measured using an Abbe

refractometer.[18][19]

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index.

Sample Application: A few drops of the dipropylene glycol sample are placed on the prism of

the refractometer.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls until the dividing line between the light and dark fields
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is sharp and centered on the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature is

also recorded as the refractive index is temperature-dependent.[19]

Determination of Viscosity
Viscosity is a measure of a fluid's resistance to flow. A rotational viscometer is a common

instrument for measuring the viscosity of liquids.[20][21]

Methodology: Rotational Viscometer

Apparatus Setup: A spindle is attached to the viscometer and immersed in the dipropylene

glycol sample up to a specified mark.

Measurement: The viscometer motor rotates the spindle at a constant speed. The torque

required to rotate the spindle is measured by the instrument. This torque is proportional to

the viscous drag on the spindle, and thus to the viscosity of the liquid.[21]

Calculation: The viscosity is calculated by the instrument based on the rotational speed, the

geometry of the spindle, and the measured torque. The temperature of the sample should be

controlled and recorded.

Visualization of Dipropylene Glycol Isomers
The following diagram illustrates the structural relationship of the three isomers that constitute

commercial dipropylene glycol.
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Dipropylene Glycol Isomers
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Caption: Structural isomers of dipropylene glycol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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